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Compound of Interest

Compound Name:
1-Isopropyl-4-(4-

hydroxyphenyl)piperazine

Cat. No.: B037068 Get Quote

An In-depth Technical Guide on 1-Isopropyl-4-(4-hydroxyphenyl)piperazine

This guide provides essential physicochemical data for 1-Isopropyl-4-(4-
hydroxyphenyl)piperazine, a compound of interest for researchers, scientists, and

professionals in drug development. The information is presented in a structured format for

clarity and ease of use.

Physicochemical Properties
The fundamental molecular characteristics of 1-Isopropyl-4-(4-hydroxyphenyl)piperazine are

summarized below. This data is critical for experimental design, analytical method

development, and chemical synthesis.

Parameter Value Reference

Molecular Formula C₁₃H₂₀N₂O [1][2][3]

Molecular Weight 220.31 g/mol [1][2][3][4]

CAS Number 67914-97-0 [1][2][4]

Synonyms

4-(4-Isopropylpiperazin-1-

yl)phenol, 4-[4-(1-

Methylethyl)-1-

piperazinyl]phenol

[3]
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Structural Relationship
The molecular structure of 1-Isopropyl-4-(4-hydroxyphenyl)piperazine consists of three

primary moieties linked together. The central piperazine ring serves as a scaffold, connecting

an isopropyl group at one nitrogen atom and a 4-hydroxyphenyl group at the other. This

arrangement is key to its chemical properties and interactions.

Isopropyl Group

Piperazine Ring
(Central Scaffold)

N-alkylation

4-Hydroxyphenyl Group

N-arylation

Click to download full resolution via product page

Conceptual connectivity of 1-Isopropyl-4-(4-hydroxyphenyl)piperazine.

Experimental Protocols: Synthesis Overview
The synthesis of this compound is often achieved via N-alkylation or N-arylation reactions. A

common laboratory-scale method is the reductive alkylation of 1-(4-hydroxyphenyl)piperazine

with acetone in the presence of a reducing agent.[4] An alternative industrial approach involves

the reaction between 1-isopropylpiperazine and 4-chlorophenol under basic conditions at
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elevated temperatures.[4] The selection of a specific protocol depends on factors such as

scale, available precursors, and desired purity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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